BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide on 2-
Ethylcyclopentane-1-thiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylcyclopentane-1-thiol

Cat. No.: B15269423

This guide provides an overview of the fundamental molecular properties of 2-
Ethylcyclopentane-1-thiol, a sulfur-containing organic compound. The information presented
is intended for researchers, scientists, and professionals engaged in drug development and
other scientific disciplines where the precise molecular characteristics of chemical compounds
are critical.

Molecular Properties

The core quantitative data for 2-Ethylcyclopentane-1-thiol are summarized in the table below.
This information is essential for a variety of experimental and computational applications,
including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value
Molecular Formula C7H14S
Molecular Weight 130.25 g/mol [1]

Chemical Structure

The molecular structure of 2-Ethylcyclopentane-1-thiol consists of a five-membered
cyclopentane ring substituted with an ethyl group and a thiol (sulfhydryl) group. The precise
arrangement of these functional groups dictates the compound's chemical reactivity and
physical properties.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15269423?utm_src=pdf-interest
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylcyclopentane-1-thiol
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure of 2-Ethylcyclopentane-1-thiol.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 2-
Ethylcyclopentane-1-thiol can be found in specialized chemical literature and databases.
Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Mass Spectrometry (MS), and Infrared (IR) spectroscopy are typically employed to confirm the
structure and purity of the compound. For quantitative analysis, techniques like Gas
Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) coupled with a
suitable detector are often utilized. The specific parameters for these experiments, including
solvent systems, temperature programs, and detection methods, would be tailored to the
specific research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Ethylcyclopentane-1-thiol | C7H14S | CID 20442817 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide on 2-Ethylcyclopentane-1-
thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15269423#2-ethylcyclopentane-1-thiol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15269423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

